Methyl 4-bromo-5-iodothiophene-3-carboxylate

• IUPAC Name: methyl 4-bromo-5-iodothiophene-3-carboxylate
• InChI: InChI=1S/C6H4BrIO2S/c1-10-6(9)3-2-11-5(8)4(3)7/h2H,1H3
• InChI Key: HHYCJGXXVFIGRS-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CSC(=C1Br)I
• Molecular Formula: C6H4BrIO2S
• Molecular Weight: 346.97 g/mol
• CAS RN: 24647-84-5

Description

“Methyl 4-bromo-5-iodothiophene-3-carboxylate” is a chemical compound with the CAS Number: 24647-84-5. It has a molecular weight of 346.96 and its molecular formula is C6H4BrIO2S. This compound is typically stored at room temperature and is available in powder form.

Molecular Structure Analysis

The InChI code for “this compound” is 1S/C6H4BrIO2S/c1-10-6(9)3-2-11-5(8)4(3)7/h2H,1H3. This code provides a standard way to encode the compound’s molecular structure and can be used to generate a visual representation of the molecule.

Physical And Chemical Properties Analysis

“this compound” is a powder that is stored at room temperature. Its melting point is between 85-90 degrees Celsius. More specific physical and chemical properties such as solubility, density, and refractive index are not provided in the available resources.

Scientific Research Applications

Photochemical Processes

The photochemical behavior of halogeno-thiophenes, including Methyl 4-bromo-5-iodothiophene-3-carboxylate, has been explored with an emphasis on synthesizing aryl and heteroaryl derivatives through a photochemical process. This research highlights the compound's potential in generating various aromatic substrates, offering a pathway to synthesize naturally occurring bithiophenes isolated from Arctium lappa (D’Auria et al., 1989). Another study on the photochemical synthesis of phenyl-2-thienyl derivatives underscores the reactivity of iodine-containing compounds, which are more stable and reactive under reaction conditions compared to their bromine counterparts, aligning with observations in furan photochemistry (Antonioletti et al., 1986).

Catalysis and Polymerization

Research into the palladium-catalysed direct heteroarylations of heteroaromatics using esters as blocking groups has demonstrated the utility of this compound derivatives. These compounds facilitate the formation of biheteroaryls in high yields, preventing the formation of dimers or oligomers and thus showcasing their role in the synthesis of complex heterocyclic structures (Fu et al., 2012). Another study highlights the synthesis and monoamine transporter binding properties of related compounds, suggesting potential applications in neurological research (Carroll et al., 2005).

Synthesis of Heterocyclic Compounds

Investigations into the bromination of isoxazole derivatives and their subsequent utilization as precursors for synthesizing isoxazole-fused heterocycles further underscore the compound's significance in medicinal chemistry and drug design (Roy et al., 2004). Additionally, the reaction of methoxide ion with bromoiodothiophenes, leading to a variety of halogen-dance products, illustrates the compound's versatility in synthetic organic chemistry (Gronowitz et al., 1980).

Safety and Hazards

The safety information for “Methyl 4-bromo-5-iodothiophene-3-carboxylate” indicates that it has some hazards associated with it. The compound has been assigned the GHS07 pictogram, and the associated hazard statements are H302, H315, H319, and H335. These statements indicate that the compound may be harmful if swallowed, may cause skin irritation, may cause serious eye irritation, and may cause respiratory irritation.